Cas no 180537-84-2 (2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile)

• Product Name: 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile
• CAS No: 180537-84-2
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 3067635
• PubChem ID: 750014
• Update Time: 2025-06-15

2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile
• AB00075377-01
• Z57921533
• CHEMBL1550793
• IFLab1_000831
• ChemDiv2_001365
• 2,6-diamino-4-(propan-2-yl)-4H-thiopyran-3,5-dicarbonitrile
• 2,6-di-amino-3,5-dicyano-4-isopropyl-4h-thiopyran
• STK825534
• 180537-84-2
• SR-01000500712-1
• Cambridge id 5212394
• HMS1372A03
• HMS2420C22
• HMS1414F17
• MLS000106021
• SR-01000500712
• 2,6-diamino-4-propan-2-yl-4H-thiopyran-3,5-dicarbonitrile
• AKOS000581271
• CS-0320786
• SMR000102993

• Inchi： 1S/C10H12N4S/c1-5(2)8-6(3-11)9(13)15-10(14)7(8)4-12/h5,8H,13-14H2,1-2H3
• InChI Key： JXNJFLYVHJFAPM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C(C#N)=C1N)C(C)C)N

Computed Properties

• Exact Mass: 220.07826757Da
• Monoisotopic Mass: 220.07826757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans

Additional information on 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile

Comprehensive Overview of 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile (CAS No. 180537-84-2)

2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile (CAS No. 180537-84-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This compound, characterized by its unique thiopyran core and functionalized with amino and cyano groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its structural features, which align with modern demands for high-performance materials and bioactive molecules.

The molecular structure of 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile includes a heterocyclic thiopyran ring, which is pivotal for its chemical behavior. The presence of diamino and dicarbonitrile groups enhances its utility in multicomponent reactions, a trending topic in green chemistry. As sustainability becomes a global priority, this compound’s role in atom-efficient syntheses and catalysis is being actively investigated. Its compatibility with microwave-assisted synthesis—a hot topic in AI-driven drug discovery—further underscores its relevance in cutting-edge research.

In the pharmaceutical sector, 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile is studied for its potential as a scaffold for kinase inhibitors, a class of therapeutics dominating oncology research. The compound’s ability to modulate protein-protein interactions (PPIs) aligns with current searches for next-generation targeted therapies. Additionally, its electron-deficient thiopyran core makes it a candidate for organic electronics, such as OLEDs and photovoltaic materials, addressing the surge in demand for renewable energy solutions.

From a commercial perspective, the compound’s CAS No. 180537-84-2 is frequently queried in chemical databases and patent literature, reflecting its industrial significance. Suppliers and manufacturers emphasize its high purity grades to meet the stringent requirements of GMP-compliant production. The rise of precision agriculture has also spurred interest in its derivatives as crop protection agents, leveraging its thiopyran-based bioactivity.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile, ensuring compliance with regulatory standards. The compound’s stability under various pH conditions and thermal profiles is a recurring topic in formulation studies, particularly for controlled-release applications. These attributes resonate with the growing focus on drug delivery optimization in biomedical forums.

In conclusion, 2,6-Diamino-4-isopropyl-4H-thiopyran-3,5-dicarbonitrile (CAS No. 180537-84-2) represents a multifaceted compound bridging academic research and industrial innovation. Its integration into AI-aided molecular design and sustainable chemistry initiatives positions it as a keystone in future scientific advancements. As queries around heterocyclic building blocks and functionalized intermediates rise, this compound’s profile will continue to expand across interdisciplinary applications.